Cas no 17801-46-6 (9H-Purin-6-amine,N,9-bis(2-furanylmethyl)-)

• Product Name: 9H-Purin-6-amine,N,9-bis(2-furanylmethyl)-
• CAS No: 17801-46-6
• MF: C₁₅H₁₃N₅O₂
• MW: 295.296022176743
• CID: 232144
• PubChem ID: 319122
• Update Time: 2025-04-19

9H-Purin-6-amine,N,9-bis(2-furanylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,N,9-bis(2-furanylmethyl)-
• N,9-bis(furan-2-ylmethyl)purin-6-amine
• DTXSID00312711
• NSC-260662
• NSC260662
• 17801-46-6

• Inchi： 1S/C15H13N5O2/c1-3-11(21-5-1)7-16-14-13-15(18-9-17-14)20(10-19-13)8-12-4-2-6-22-12/h1-6,9-10H,7-8H2,(H,16,17,18)
• InChI Key： WKGJOUQYUSYQBL-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CN1C=NC2C(=NC=NC1=2)NCC1=CC=CO1

Computed Properties

• Exact Mass: 295.10709
• Monoisotopic Mass: 295.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• Density: 1.45
• Boiling Point: 523.4°Cat760mmHg
• Flash Point: 270.4°C
• Refractive Index: 1.724
• PSA: 81.91